Cas no 2034380-97-5 (1-[1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole)

• Product Name: 1-[1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole
• CAS No: 2034380-97-5
• MF: C₁₄H₁₈N₄O₃S
• MW: 322.382721424103
• CID: 5376784
• Update Time: 2025-08-02

1-[1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-[1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole

• Inchi： 1S/C14H18N4O3S/c1-3-21-14-5-4-13(8-11(14)2)22(19,20)17-9-12(10-17)18-7-6-15-16-18/h4-8,12H,3,9-10H2,1-2H3
• InChI Key： KRALAPDRYAUZBP-UHFFFAOYSA-N
• SMILES： N1(C2CN(S(C3=CC=C(OCC)C(C)=C3)(=O)=O)C2)C=CN=N1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.0±60.0 °C(Predicted)
• pka: 0.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole

1-[1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole: A Comprehensive Overview

The compound 1-[1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole (CAS No. 2034380-97-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a sulfonyl group attached to a substituted phenyl ring and an azetidine ring fused with a triazole moiety. The combination of these functional groups makes this compound a versatile building block for further chemical modifications and applications.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The azetidine ring, a four-membered saturated ring, is known for its ability to form stable amide bonds, making it a valuable component in peptide synthesis. Similarly, the triazole moiety is widely used in click chemistry due to its ability to participate in copper-catalyzed azide-alkyne cycloaddition reactions (CuAAC). These properties make 1-[1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole a promising candidate for the development of bioactive molecules with potential therapeutic applications.

The sulfonyl group attached to the phenyl ring adds another layer of functionality to this compound. Sulfonyl groups are known for their electron-withdrawing properties, which can enhance the stability of the molecule and influence its reactivity in various chemical reactions. The presence of an ethoxy group on the phenyl ring further increases the compound's solubility in organic solvents, making it easier to handle during synthesis and purification processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions and cyclizations. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. These methods have significantly contributed to the scalability of this compound's production, making it more accessible for large-scale applications.

In terms of applications, 1-[1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole has shown potential as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, its ability to form stable amide bonds makes it a valuable component in peptide-based drug design. Additionally, its triazole moiety enables it to participate in click chemistry reactions, facilitating the construction of complex molecular architectures with high precision.

Recent studies have also investigated the pharmacokinetic properties of this compound. Preliminary results suggest that it exhibits moderate solubility and permeability, which are essential for oral bioavailability. However, further studies are required to fully understand its pharmacokinetic profile and potential toxicity profiles.

In conclusion, 1-[1-[(4-Ethoxy-3-methylphenyl)sulfonyl]-3-azetidinyl]-1H-1,2,3-triazole (CAS No. 2034380-97-5) is a versatile compound with significant potential in drug discovery and development. Its unique structure combines multiple functional groups that enable it to participate in various chemical reactions and applications. As research continues to uncover its full potential, this compound is expected to play a crucial role in advancing the field of medicinal chemistry.